Cas no 1279713-77-7 (CU-CPT 4a)

• Product Name: CU-CPT 4a
• CAS No: 1279713-77-7
• MF: C₁₈H₁₃ClFNO₃S
• MW: 377.81712603569
• CID: 2089849
• PubChem ID: 53242268
• Update Time: 2024-11-06

CU-CPT 4a Chemical and Physical Properties

Names and Identifiers

• CU CPT 4a
• (R)-2-(3-chloro-6-fluorobenzo[b]thiophene-2-carboxamido)-3-phenylpropanoic acid
• CUCPT4a
• IAASQMCXDRISAV-CYBMUJFWSA-N
• N-[(3-Chloro-6-fluorobenzo[b]thien-2-yl)carbonyl]-D-phenylalanine
• N-[(3-Chloro-6-fluorobenzo[b]thiophene-2-yl)carbonyl]-D-phenylalanine
• CU-CPT 4a
• SCHEMBL11951242
• AKOS024458396
• NCGC00379226-01
• CU-CPT-4a
• (2R)-2-[(3-chloro-6-fluoro-1-benzothiophen-2-yl)formamido]-3-phenylpropanoic acid
• Z1455307450
• G79325
• GLXC-04629
• CS-0028898
• TLR3-IN-1
• CHEMBL4303728
• HY-108473
• 1279713-77-7
• MS-26156
• (2R)-2-[(3-chloro-6-fluoro-1-benzothiophene-2-carbonyl)amino]-3-phenylpropanoic acid
• DA-62527

• Inchi： 1S/C18H13ClFNO3S/c19-15-12-7-6-11(20)9-14(12)25-16(15)17(22)21-13(18(23)24)8-10-4-2-1-3-5-10/h1-7,9,13H,8H2,(H,21,22)(H,23,24)/t13-/m1/s1
• InChI Key： IAASQMCXDRISAV-CYBMUJFWSA-N
• SMILES： ClC1C2C=CC(=CC=2SC=1C(N[C@@H](C(=O)O)CC1C=CC=CC=1)=O)F

Computed Properties

• Exact Mass: 377.0288703g/mol
• Monoisotopic Mass: 377.0288703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.6
• XLogP3: 4.9